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Compound of Interest

Compound Name: 4-Morpholinebutanenitrile

Cat. No.: B183466

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 4-
Morpholinebutanenitrile (CAS No: 5807-11-4). The following sections detail the hazard
classifications, personal protective equipment (PPE) recommendations, handling and storage
procedures, emergency protocols, and physical and chemical properties of this compound. This
document is intended to equip laboratory personnel with the knowledge necessary to work with
this substance safely.

Hazard Identification and GHS Classification

4-Morpholinebutanenitrile is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] It is crucial to
understand these hazards to implement appropriate safety measures.

GHS Pictograms:

Signal Word:Warning[1]

Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H319: Causes serious eye irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below. These statements are crucial for safe handling and emergency response.[1]

Code Precautionary Statement
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.
P301 + P317 IF SWALLOWED: Get medical help.
P330 Rinse mouth.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337 + P317 If eye irritation persists: Get medical help.
Dispose of contents/container to an appropriate
treatment and disposal facility in accordance

P501

with applicable laws and regulations, and

product characteristics at time of disposal.

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Morpholinebutanenitrile is

fundamental to its safe handling and storage.
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Property Value

Molecular Formula CsH14N20

Molecular Weight 154.21 g/mol

CAS Number 5807-11-4

Appearance Not specified in available data
Boiling Point Not specified in available data
Melting Point Not specified in available data
Solubility Not specified in available data

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure.
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* Eye Protection: Wear safety glasses with side shields or goggles conforming to EN166 (EU)
or OSHA 29 CFR 1910.133 (US).[2]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, must be worn.[3] Inspect
gloves before use and remove them with care to avoid skin contamination.[3]

» Skin and Body Protection: A laboratory coat and closed-toed footwear are required.[2] For
larger quantities or potential for splashing, consider an impervious gown.

» Respiratory Protection: Work in a well-ventilated area. If vapors or aerosols may be
generated, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[3]

General Handling and Hygiene

e Avoid contact with skin and eyes.[4]

e Do not breathe vapor or mist.

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in the laboratory or chemical storage area.[5]
o Keep the container tightly closed when not in use.

e Use only in a chemical fume hood.[5]

Storage

e Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed.[3]
o Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures

In the event of an emergency, follow these procedures promptly and seek medical attention.
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First-Aid Measures

« If Swallowed: Rinse mouth.[6] Do NOT induce vomiting.[7] Get medical help.[1]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids.[3] Remove contact lenses if present and easy to do.[4] Continue
rinsing. If eye irritation persists, get medical advice/attention.[4]

» In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3]
If skin irritation occurs, get medical advice/attention.[4] Take off contaminated clothing and

wash it before reuse.[4]

« If Inhaled: Remove to fresh air.[3] If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[7]

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and
hydrogen cyanide.[3][7]
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e Protective Equipment and Precautions for Firefighters: Wear self-contained breathing
apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.[7]

Accidental Release Measures

Evacuate non-essential personnel

Contain the spill

Absorb with inert material
(e.g., sand, vermiculite)

@ into a suitable, closed container for di@

Clean the spill area
@ose of as hazardollSWD
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e Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment, including a respirator, impervious boots, and heavy rubber gloves.[7]

o Environmental Precautions: Prevent the product from entering drains.[4]

o Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[3] Keep in suitable, closed containers for disposal.[3]
Ventilate the area and wash the spill site after material pickup is complete.[7]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 4-
Morpholinebutanenitrile are not publicly available in standard safety and handling literature.
Researchers should consult peer-reviewed scientific journals and established laboratory
procedures for methodologies related to their specific research. When developing experimental
protocols, the safety and handling information provided in this guide must be integrated into all
standard operating procedures.

Disposal Considerations

All waste materials contaminated with 4-Morpholinebutanenitrile must be treated as
hazardous waste.

e Waste Collection: Collect all contaminated materials, including empty containers, used
gloves, and cleaning materials, in a designated and properly labeled hazardous waste
container.[2]

o Container Management: Keep waste containers tightly closed and store them in a
designated, secure area.[2]

» Disposal: Dispose of hazardous waste through a licensed contractor, following all local,
state, and federal regulations.[2] Do not allow the chemical to enter drains or waterways.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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